5,5'-(3H-2,1-Benzoxathiol-3-ylidene)bis(3-methylsalicylic) acid S,S-dioxide, sodium salt

Specification

• CAS No.: 83784-16-1
• Molecular Formula: C23H18NaO9S+
• Molecular Weight: 493.4 g/mol
• IUPAC Name: sodium;5-[3-(3-carboxy-4-hydroxy-5-methylphenyl)-1,1-dioxo-2,1λ6-benzoxathiol-3-yl]-2-hydroxy-3-methylbenzoic acid
• Standard InChI: InChI=1S/C23H18O9S.Na/c1-11-7-13(9-15(19(11)24)21(26)27)23(14-8-12(2)20(25)16(10-14)22(28)29)17-5-3-4-6-18(17)33(30,31)32-23;/h3-10,24-25H,1-2H3,(H,26,27)(H,28,29);/q;+1
• Standard InChI Key: HJEGHSWGWSAZBS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1O)C(=O)O)C2(C3=CC=CC=C3S(=O)(=O)O2)C4=CC(=C(C(=C4)C)O)C(=O)O.[Na+]

Introduction

Structural and Molecular Characteristics

Core Architecture and Functional Groups

The compound’s IUPAC name, sodium;5-[3-(3-carboxy-4-hydroxy-5-methylphenyl)-1,1-dioxo-2,1λ⁶-benzoxathiol-3-yl]-2-hydroxy-3-methylbenzoic acid, reveals a bis-salicylic acid framework interconnected via a benzoxathiol ring system. The benzoxathiol moiety (a sulfur-containing heterocycle) is fully oxidized to its S,S-dioxide form, enhancing electrophilicity and stability. Each salicylic acid subunit features methyl groups at the 3-position and hydroxyl and carboxyl functional groups, enabling chelation and pH-dependent behavior.

The canonical SMILES string (CC1=CC(=CC(=C1O)C(=O)O)C2(C3=CC=CC=C3S(=O)(=O)O2)C4=CC(=C(C(=C4)C)O)C(=O)O.[Na+]) illustrates the spatial arrangement, highlighting the sulfone groups ($\text{SO}_2$) and sodium counterion. The planar benzoxathiol core facilitates π-π stacking, while the methyl and carboxyl groups introduce steric and electronic complexity.

Spectroscopic and Computational Data

Though experimental spectral data (e.g., NMR, IR) for this specific compound are unavailable, computational models predict key absorption bands. The sulfone groups likely exhibit strong infrared stretches near 1150–1300 cm$^{-1}$ (asymmetric) and 1050–1150 cm$^{-1}$ (symmetric). UV-Vis spectra may show absorbance in the 250–300 nm range due to aromatic π→π* transitions, with possible shifts upon metal coordination.

Table 1: Key Molecular Descriptors

Property	Value
CAS No.	83784-16-1
Molecular Formula	$\text{C}_{23}\text{H}_{18}\text{NaO}_9\text{S}^+$
Molecular Weight	493.4 g/mol
IUPAC Name	Sodium;5-[3-(3-carboxy-4-hydroxy-5-methylphenyl)-1,1-dioxo-2,1λ⁶-benzoxathiol-3-yl]-2-hydroxy-3-methylbenzoic acid
PubChem CID	5351961
Canonical SMILES	CC1=CC(=CC(=C1O)C(=O)O)C2(C3=CC=CC=C3S(=O)(=O)O2)C4=CC(=C(C(=C4)C)O)C(=O)O.[Na+]

Synthesis and Chemical Reactivity

Synthetic Pathways

The synthesis of 5,5'-(3H-2,1-Benzoxathiol-3-ylidene)bis(3-methylsalicylic) acid S,S-dioxide, sodium salt likely involves multi-step condensation and oxidation reactions. A plausible route begins with the coupling of two 3-methylsalicylic acid units via a thiophenol intermediate, followed by cyclization to form the benzoxathiol ring. Subsequent oxidation with hydrogen peroxide or ozone yields the S,S-dioxide, with sodium hydroxide facilitating salt formation.

Critical challenges include controlling regioselectivity during cyclization and avoiding over-oxidation of the sulfur atom. Purification via recrystallization or column chromatography is essential to isolate the sodium salt form, as indicated by its solubility profile.

Reactivity and Stability

The compound’s reactivity is dominated by its carboxylate and phenolic hydroxyl groups, which can participate in acid-base reactions, esterification, and metal coordination. The sulfone groups are electron-withdrawing, rendering the aromatic rings less prone to electrophilic substitution but susceptible to nucleophilic attack at the sulfur centers.